PK 7088

• CAS No.: 1446352-67-5
• Product Name: PK 7088
• Molecular Formula: C14 H13 N3
• Molecular Weight: 223.27
• Synonyms: PK 7088; PK-7088;PK7088; 1H-​Pyrazole, 1-​methyl-​4-​phenyl-​3-​(1H-​pyrrol-​1-​yl)​-
• Reference: 1. Nucleic Acids Res. 2013 Jul;41(12):6034-44. doi: 10.1093/nar/gkt305. Epub 2013; Apr 29.; ; Small molecule induced reactivation of mutant p53 in cancer cells.; ; Liu X(1), Wilcken R, Joerger AC, Chuckowree IS, Amin J, Spencer J, Fersht AR.; ; Author information: ; (1)MRC Laboratory of Molecular Biology, Francis Crick Avenue, Cambridge CB2 0QH, ; UK.; ; The p53 cancer mutant Y220C is an excellent paradigm for rescuing the function of; conformationally unstable p53 mutants because it has a unique surface crevice; that can be targeted by small-molecule stabilizers. Here, we have identified a; compound, PK7088, which is active in vitro: PK7088 bound to the mutant with a; dissociation constant of 140 μM and raised its melting temperature, and we have; determined the binding mode of a close structural analogue by X-ray; crystallography. We showed that PK7088 is biologically active in cancer cells; carrying the Y220C mutant by a battery of tests. PK7088 increased the amount of; folded mutant protein with wild-type conformation, as monitored by; immunofluorescence, and restored its transcriptional functions. It induced; p53-Y220C-dependent growth inhibition, cell-cycle arrest and apoptosis. Most; notably, PK7088 increased the expression levels of p21 and the proapoptotic NOXA ; protein. PK7088 worked synergistically with Nutlin-3 on up-regulating p21; expression, whereas Nutlin-3 on its own had no effect, consistent with its; mechanism of action. PK7088 also restored non-transcriptional apoptotic functions; of p53 by triggering nuclear export of BAX to the mitochondria. We suggest a set ; of criteria for assigning activation of p53.
• Last Modified: Aug 20 2021